N-(2-(dimethylamino)ethyl)-N-(6-fluorobenzo[d]thiazol-2-yl)-4-isopropoxybenzamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-4-propan-2-yloxybenzamide;hydrochloride
• InChI: InChI=1S/C21H24FN3O2S.ClH/c1-14(2)27-17-8-5-15(6-9-17)20(26)25(12-11-24(3)4)21-23-18-10-7-16(22)13-19(18)28-21;/h5-10,13-14H,11-12H2,1-4H3;1H
• InChI Key: SOYYCBISTNATPG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)N(CCN(C)C)C2=NC3=C(S2)C=C(C=C3)F.Cl
• Molecular Formula: C21H25ClFN3O2S
• Molecular Weight: 438.0 g/mol

Description

N-(2-(dimethylamino)ethyl)-N-(6-fluorobenzo[d]thiazol-2-yl)-4-isopropoxybenzamide hydrochloride is a useful research compound. Its molecular formula is C21H25ClFN3O2S and its molecular weight is 437.96. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Chemistry

The compound of interest is part of a broader class of chemicals involved in the synthesis and potential medicinal applications, particularly in cancer research and neurodegenerative diseases. For instance, compounds containing similar structural features, such as benzothiazole derivatives, have been explored for their antitumor activities. These compounds have shown inhibitory effects against various cancer cell lines, suggesting their potential as anticancer agents. For example, derivatives of benzothiazole have demonstrated cytotoxic activities against malignant human cell lines, including cervical, breast, colon, and laryngeal carcinoma cells, highlighting their therapeutic potential (Racané et al., 2006).

Neurodegenerative Diseases

Research involving similar compounds has also extended to neurodegenerative diseases. For instance, a hydrophobic radiofluorinated derivative of benzothiazole was used in conjunction with positron emission tomography (PET) to determine the localization and load of neurofibrillary tangles and beta-amyloid plaques in the brains of living Alzheimer's disease patients. This innovative approach has the potential to facilitate diagnostic assessment and assist in monitoring response during experimental treatments, demonstrating the relevance of benzothiazole derivatives in understanding and managing neurodegenerative diseases (Shoghi-Jadid et al., 2002).

Antimicrobial and Anti-inflammatory Research

Moreover, benzothiazole derivatives have been explored for their antimicrobial and anti-inflammatory properties. This includes the development of new N'-(1,3-benzothiazol-2-yl)-arylamide derivatives as antibacterial agents, showcasing the broad spectrum of scientific research applications of these compounds. They have shown promising activity against various bacterial strains, including Staphylococcus aureus, indicating their potential as novel antimicrobial agents (Gurram & Azam, 2021).